Cas no 28987-49-7 (Benzene, 2-fluoro-1-nitro-4-propoxy-)

• Product Name: Benzene, 2-fluoro-1-nitro-4-propoxy-
• CAS No: 28987-49-7
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 1438146
• PubChem ID: 68429751
• Update Time: 2025-04-20

Benzene, 2-fluoro-1-nitro-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1-nitro-4-propoxy-
• 2-fluoro-1-nitro-4-propoxybenzene
• RDRWAMYDJLVUCE-UHFFFAOYSA-N
• AKOS017452570
• DTXSID40738330
• SCHEMBL4014456
• 28987-49-7
• 2-Fluoro-4-propoxynitrobenzene

• Inchi： 1S/C9H10FNO3/c1-2-5-14-7-3-4-9(11(12)13)8(10)6-7/h3-4,6H,2,5H2,1H3
• InChI Key： RDRWAMYDJLVUCE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0645
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37